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Introduction
Bone-1064 is a europium-chelate (EuK)-based Prostate-Specific Membrane Antigen (PSMA)

tetramer bone probe designed for high-contrast, near-infrared II (NIR-II) fluorescence imaging

of bone tissue. Its primary application lies in the specific visualization of bone by binding to

hydroxyapatite, the principal mineral component of bone. This characteristic makes Bone-1064
a valuable tool for in vivo imaging studies in animal models, allowing for clear demarcation of

bone from surrounding soft tissues. It is important to note that Bone-1064 is a targeting probe

for imaging purposes and not a therapeutic agent intended to modulate cellular signaling

pathways.

Principle of Action
Bone-1064's mechanism of action is based on its high affinity for hydroxyapatite. This allows it

to accumulate specifically in bone tissue after administration. The europium-based fluorophore

component of Bone-1064 enables its detection in the NIR-II window, which provides deeper

tissue penetration and reduced autofluorescence compared to traditional visible light imaging.
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Applications in Cell Culture
Current scientific literature does not provide evidence of Bone-1064 being used in cell culture

experiments to modulate cellular behavior or signaling pathways. Its design and mechanism of

action are tailored for binding to the extracellular mineral matrix of bone, which is typically not

the primary focus of in vitro cell culture studies that investigate cellular signaling. Therefore,

detailed protocols for its application in cell culture for purposes other than potential binding

assays to mineralized matrices are not available.

General Protocols for Bone Cell Culture
While specific protocols for "Bone-1064" in cell culture are not applicable, researchers studying

bone biology frequently utilize various cell culture models. The major cell types in bone include

osteoblasts (bone-forming cells), osteoclasts (bone-resorbing cells), and osteocytes (mature

bone cells).[1] Standard protocols for isolating and culturing these cells are widely established.

For instance, osteoblasts can be derived from human bone explants.[2]

A general workflow for isolating and culturing human bone-derived cells is as follows:

Caption: General workflow for primary bone cell culture.

Key Signaling Pathways in Bone Biology
The regulation of bone development and remodeling is governed by a complex interplay of

signaling pathways.[3] Understanding these pathways is crucial for developing therapeutic

strategies for bone diseases like osteoporosis.[4][5][6] Key pathways include:

Wnt Signaling Pathway: Plays a critical role in osteoblast differentiation and bone formation.

[3][6]

Transforming Growth Factor-beta (TGF-β) / Bone Morphogenetic Protein (BMP) Signaling:

These pathways are fundamental for skeletal development and bone homeostasis.[3]

Receptor Activator of Nuclear Factor kappa-B (RANK)/RANK Ligand

(RANKL)/Osteoprotegerin (OPG) Pathway: This is the principal signaling axis that regulates

osteoclast differentiation and function, and consequently, bone resorption.[6]
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Caption: Simplified overview of key signaling pathways in bone remodeling.

Summary of Data Presentation
As Bone-1064 is an imaging agent, there is no quantitative data available regarding its effects

on cell viability, proliferation, or differentiation in cell culture to be summarized in tables.

Conclusion
Bone-1064 is a specialized probe for in vivo NIR-II fluorescence imaging of bone tissue, owing

to its specific binding to hydroxyapatite.[7] Its application in cell culture experiments to study

cellular signaling is not documented and would be inconsistent with its known mechanism of

action. Researchers interested in the cellular and molecular aspects of bone biology should

refer to established protocols for the culture of bone-derived cells and the investigation of

relevant signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15135974/docs?utm_src=pdf-body-img#bone-1064-an-application-overview-for-preclinical-research
https://www.benchchem.com/product/b15135974/docs?utm_src=pdf-body#bone-1064-an-application-overview-for-preclinical-research
https://www.benchchem.com/product/b15135974/docs?utm_src=pdf-body#bone-1064-an-application-overview-for-preclinical-research
https://www.medchemexpress.com/bone-1064.html?locale=ko-KR
https://www.benchchem.com/product/b15135974?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Cell lines and primary cell cultures in the study of bone cell biology - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Isolation and Culture of Bone-Forming Cells (Osteoblasts) from Human Bone | Springer
Nature Experiments [experiments.springernature.com]

3. Signaling Pathways in Bone Development and Their Related Skeletal Dysplasia - PMC
[pmc.ncbi.nlm.nih.gov]

4. Bone biology, signaling pathways, and therapeutic targets for osteoporosis - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Bone signaling pathways and treatment of osteoporosis - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Bone-1064: An Application Overview for Preclinical
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135974/docs#bone-1064-an-application-overview-
for-preclinical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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